Cas no 81017-73-4 (2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride)

• Product Name: 2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride
• CAS No: 81017-73-4
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• MDL: MFCD19103264
• CID: 4656525
• PubChem ID: 56773698
• Update Time: 2025-10-21

2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• amino(3-hydroxyphenyl)acetic acid hydrochloride
• 2-amino-2-(3-hydroxyphenyl)acetic acid hydrochloride
• 2-Amino-2-(3-hydroxyphenyl)acetic acid HCl
• 2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride
• Y11300
• Z1532541074
• AS-67502
• SCHEMBL4375905
• EN300-120254
• MFCD19103264
• CS-0197438
• SB78253
• AKOS026740928
• 81017-73-4
• 2-amino-2-(3-hydroxyphenyl)aceticacidhydrochloride

• MDL： MFCD19103264
• Inchi： 1S/C8H9NO3.ClH/c9-7(8(11)12)5-2-1-3-6(10)4-5;/h1-4,7,10H,9H2,(H,11,12);1H
• InChI Key： KHWQGSMWKXKSAR-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC(=C1)C(C(=O)O)N

Computed Properties

• Exact Mass: 203.035
• Monoisotopic Mass: 203.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6

Additional information on 2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride

Recent Advances in the Study of 2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride (CAS: 81017-73-4)

2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride (CAS: 81017-73-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as 3-hydroxyphenylglycine hydrochloride, has been the subject of recent studies due to its potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The compound's unique structural features, including its amino and hydroxyl functional groups, make it a versatile intermediate in the synthesis of biologically active molecules.

Recent research has focused on the pharmacological properties of 2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride, particularly its role as a precursor in the synthesis of opioid receptor ligands. Studies have demonstrated that derivatives of this compound exhibit high affinity for mu-opioid receptors, suggesting potential applications in pain management. Additionally, its structural similarity to endogenous amino acids has sparked interest in its potential use in neurological disorders, such as Parkinson's disease and depression.

One of the key findings in recent literature is the compound's role in the synthesis of peptidomimetics, which are small molecules designed to mimic the biological activity of peptides. Researchers have successfully utilized 2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride as a building block in the development of peptidomimetics with enhanced stability and bioavailability. This advancement has significant implications for the design of next-generation therapeutics, particularly in the treatment of chronic diseases.

In terms of synthetic methodologies, recent studies have explored more efficient and sustainable routes for the production of 2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride. Green chemistry approaches, such as catalytic asymmetric synthesis and biocatalysis, have been employed to reduce the environmental impact of its production. These methods not only improve the yield and purity of the compound but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

The safety and toxicological profile of 2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride has also been a focus of recent investigations. Preclinical studies have indicated that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, researchers emphasize the need for comprehensive pharmacokinetic and pharmacodynamic studies to fully understand its behavior in vivo.

In conclusion, 2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride (CAS: 81017-73-4) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, underscores the importance of ongoing research. Future studies are expected to further elucidate its mechanisms of action and explore its utility in a broader range of medical applications.